Cas no 1381878-59-6 (4-Bromo-5,7-difluoro-1H-indole)

• Product Name: 4-Bromo-5,7-difluoro-1H-indole
• CAS No: 1381878-59-6
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 4769522
• PubChem ID: 91620637
• Update Time: 2025-05-23

4-Bromo-5,7-difluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5,7-difluoro-1H-indole
• 1H-Indole, 4-bromo-5,7-difluoro-
• AK00807350
• BS-15453
• D80606
• 1381878-59-6
• AKOS037648749
• CS-0160806
• 4-Bromo-5,7-difluoro-1H-indole

• Inchi： 1S/C8H4BrF2N/c9-7-4-1-2-12-8(4)6(11)3-5(7)10/h1-3,12H
• InChI Key： UJXYLPBQFUZOSP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=C1C=CN2)F)F

Computed Properties

• Exact Mass: 230.94952g/mol
• Monoisotopic Mass: 230.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Bromo-5,7-difluoro-1H-indole

4-Bromo-5,7-difluoro-1H-indole: A Comprehensive Overview

4-Bromo-5,7-difluoro-1H-indole, also known by its CAS number 1381878-59-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of organic compounds characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of bromine and fluorine substituents at specific positions on the indole framework imparts unique chemical and biological properties to this compound.

The indole core of 4-Bromo-5,7-difluoro-1H-indole is a fundamental structure in many natural products and bioactive molecules. The substitution pattern of this compound—bromine at position 4 and fluorine atoms at positions 5 and 7—plays a crucial role in determining its reactivity, stability, and interactions with biological systems. Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery, particularly in the development of anticancer agents and kinase inhibitors.

One of the most intriguing aspects of 4-Bromo-5,7-difluoro-1H-indole is its ability to undergo various chemical transformations. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, leveraging its reactivity to construct bioactive compounds with tailored properties. For instance, the bromine substituent can serve as a site for nucleophilic aromatic substitution reactions, while the fluorine atoms can influence the electronic properties of the molecule, making it more amenable to specific types of reactions.

In terms of biological activity, 4-Bromo-5,7-difluoro-1H-indole has shown promise in preclinical studies as an inhibitor of certain protein kinases. Kinase inhibitors are critical in cancer therapy due to their ability to block signaling pathways that promote tumor growth and metastasis. The unique substitution pattern of this compound allows it to bind effectively to kinase targets, potentially leading to novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 4-Bromo-5,7-difluoro-1H-indole involves a multi-step process that typically begins with the preparation of an indole derivative followed by selective fluorination and bromination. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better control over the substitution pattern. These methods often involve the use of electrophilic fluorinating agents or transition metal-catalyzed reactions, which are more efficient than traditional approaches.

In addition to its role in drug discovery, 4-Bromo-5,7-difluoro-1H-indole has found applications in materials science. Its aromaticity and electron-withdrawing substituents make it suitable for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). The compound's ability to undergo post-synthetic modifications further enhances its versatility in this field.

The study of 4-Bromo-5,7-difluoro-1H-indole has also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns and electronic properties provide valuable insights into the design of new heterocyclic compounds with desired biological activities. Researchers have utilized computational methods such as density functional theory (DFT) to model the electronic structure of this compound and predict its reactivity under different conditions.

In conclusion, 4-Bromo-5,7-difluoro-1H-indole, CAS number 1381878-59-6, is a versatile compound with significant potential in drug discovery, materials science, and organic chemistry research. Its unique substitution pattern and reactivity make it an invaluable tool for scientists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge is likely to grow even further.